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Compound of Interest

Compound Name:
(R)-3-Hydroxypyrrolidine

hydrochloride

Cat. No.: B113747 Get Quote

(R)-3-Hydroxypyrrolidine hydrochloride is a chiral organic compound extensively utilized as

a building block in the synthesis of complex pharmaceutical agents. Its stereospecific nature

and versatile chemical properties make it a crucial intermediate in the development of drugs

targeting a range of therapeutic areas, including neurological disorders. This technical guide

provides an in-depth overview of its chemical and physical properties, experimental protocols

for its use, and its role in synthetic workflows, tailored for researchers, scientists, and

professionals in drug development.

Core Molecular and Physical Data
(R)-3-Hydroxypyrrolidine hydrochloride, with the CAS Number 104706-47-0, is the

hydrochloride salt of (R)-3-Hydroxypyrrolidine. The presence of the chiral center at the C-3

position of the pyrrolidine ring is fundamental to its application in asymmetric synthesis.

Molecular Formula and Weight
The chemical formula and molecular weight of (R)-3-Hydroxypyrrolidine hydrochloride are

foundational for stoichiometric calculations in synthesis and for analytical characterization.
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Identifier Value Source

Molecular Formula C₄H₉NO·HCl [1]

C₄H₁₀ClNO [2][3][4]

Molecular Weight 123.58 g/mol [1][2]

123.581 g/mol [3]

Physicochemical Properties
The physical and chemical properties of (R)-3-Hydroxypyrrolidine hydrochloride are critical

for its handling, storage, and application in various experimental setups.

Property Value Source

Appearance
Off-white to yellow or pale

brown crystal powder/solid
[1][3]

Melting Point 102 - 107 °C [1][3][5]

Boiling Point 224.7 °C at 760 mmHg [3]

Solubility Soluble in DMSO [3][5]

Optical Rotation
[α]²⁰/D = -7.5 ± 1° (c=3.5 in

Methanol)
[1][3]

Purity (Assay) ≥ 98% [1][3]

Application in Chiral Synthesis
A primary application of (R)-3-Hydroxypyrrolidine hydrochloride is its use as a chiral

auxiliary or a key chiral building block in asymmetric synthesis. This allows for the

stereoselective synthesis of enantiomerically pure compounds, which is a critical requirement

for the efficacy and safety of many modern pharmaceuticals.[1] For instance, it is used as an

intermediate in the synthesis of Darifenacin, a muscarinic receptor antagonist.[3][5]
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Below is a logical workflow illustrating the role of (R)-3-Hydroxypyrrolidine hydrochloride in

a typical chiral synthesis process for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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